Cas no 618084-17-6 (1,3-Dioxane-4,6-dione, 5-[(3,5-dimethylphenyl)methyl]-2,2-dimethyl-)

• Product name: 1,3-Dioxane-4,6-dione, 5-[(3,5-dimethylphenyl)methyl]-2,2-dimethyl-
• CAS No: 618084-17-6
• MF: C₁₅H₁₈O₄
• Molecular Weight: 262.301024913788
• CID: 1629819

1,3-Dioxane-4,6-dione, 5-[(3,5-dimethylphenyl)methyl]-2,2-dimethyl- Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-[(3,5-dimethylphenyl)methyl]-2,2-dimethyl-

• Inchi： 1S/C15H18O4/c1-9-5-10(2)7-11(6-9)8-12-13(16)18-15(3,4)19-14(12)17/h5-7,12H,8H2,1-4H3
• InChIKey： FDIZRDBUSLISOQ-UHFFFAOYSA-N
• SMILES： O1C(=O)C(CC2=CC(C)=CC(C)=C2)C(=O)OC1(C)C

Computed Properties

• 精确分子量: 262.12054

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Melting Point: 69-70 °C(Solv: methanol (67-56-1))
• Boiling Point: 463.7±45.0 °C(Predicted)
• PSA: 52.6
• 酸度系数(pKa): 12.60±0.40(Predicted)